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Compound of Interest

Compound Name: N-Isovaleroylglycine-d2

Cat. No.: B12424378 Get Quote

Introduction

N-Isovaleroylglycine-d2 is the deuterium-labeled form of N-isovalerylglycine, a key biomarker

for the metabolic disorder isovaleric acidemia. This condition is an inborn error of leucine

metabolism, characterized by a deficiency of the enzyme isovaleryl-CoA dehydrogenase. The

accumulation of isovaleryl-CoA leads to its conjugation with glycine to form N-isovalerylglycine,

which is then excreted in the urine. The deuterated form, N-isovaleroylglycine-d2, is crucial

for accurate quantification of its non-labeled counterpart in biological samples, typically serving

as an internal standard in mass spectrometry-based assays.

Core Molecular Information
Below is a summary of the key identifiers and properties of N-Isovaleroylglycine-d2.

Property Value

CAS Number 1219795-09-1[1]

Molecular Formula C₇H₁₁D₂NO₃[1]

Molecular Weight 161.20 g/mol [1]

IUPAC Name
2,2-dideuterio-2-(3-methylbutanoylamino)acetic

acid[2]

Canonical SMILES CC(C)CC(=O)NC([2H])([2H])C(=O)O
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Physicochemical and Spectrometric Data
While specific experimental data for N-Isovaleroylglycine-d2 is not readily available in public

literature, the following table summarizes known properties of the non-deuterated form, N-

Isovaleroylglycine, which can serve as a reference.

Property Value (for N-Isovaleroylglycine)

Melting Point 87 - 90 °C[3]

Solubility DMSO: 5 mg/ml, Methanol: 1 mg/ml[4]

¹H NMR (600 MHz, H₂O, pH 6.98)
δ (ppm): 0.92 (d, 6H), 2.00 (m, 1H), 2.17 (d,

2H), 3.74 (s, 2H)[3]

¹³C NMR δ (ppm): 22.5, 25.8, 41.5, 43.6, 173.8, 175.9

MS-MS (Negative Ion Mode)

m/z: 74.0249 (100%), 98.0611 (7.20%),

72.04417 (3.10%), 56.01365 (3%), 114.09253

(2.90%)

Leucine Metabolism and Isovaleric Acidemia
The primary relevance of N-isovalerylglycine is in the context of leucine metabolism and the

diagnosis of isovaleric acidemia. The following diagram illustrates the catabolic pathway of

leucine and the metabolic block that leads to the formation of N-isovalerylglycine.
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Caption: Leucine catabolism and the formation of N-isovalerylglycine in isovaleric acidemia.

Experimental Protocols
Detailed experimental protocols for the synthesis and use of N-Isovaleroylglycine-d2 are

often proprietary to the manufacturers and clinical laboratories that perform testing for

isovaleric acidemia. However, a general workflow for its use as an internal standard in a

quantitative mass spectrometry assay is described below.

General Workflow for Quantification of N-
Isovaleroylglycine in Urine
The following diagram outlines the typical steps involved in using N-Isovaleroylglycine-d2 for

the quantitative analysis of N-isovalerylglycine in a urine sample.
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Caption: Workflow for quantitative analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12424378?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Use as an Internal Standard:

N-Isovaleroylglycine-d2 is an ideal internal standard for the quantification of N-

isovalerylglycine because it is chemically identical to the analyte, but has a different mass due

to the presence of deuterium atoms. This allows it to be distinguished by a mass spectrometer.

By adding a known amount of the deuterated standard to each sample at the beginning of the

sample preparation process, any loss of analyte during extraction and analysis can be

corrected for. The ratio of the signal from the endogenous analyte to the signal from the internal

standard is used to calculate the concentration of the analyte, leading to more accurate and

precise measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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